(E)-3-(1-(3-(2-fluorophenyl)acryloyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-[(E)-3-(2-fluorophenyl)prop-2-enoyl]piperidin-4-yl]-1H-pyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H19FN4O3/c22-17-6-2-1-4-14(17)7-8-18(27)25-12-9-15(10-13-25)26-20(28)16-5-3-11-23-19(16)24-21(26)29/h1-8,11,15H,9-10,12-13H2,(H,23,24,29)/b8-7+
• InChI Key: GEKPMSFFPOXLGX-BQYQJAHWSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C3=C(NC2=O)N=CC=C3)C(=O)C=CC4=CC=CC=C4F
• Isomeric SMILES: C1CN(CCC1N2C(=O)C3=C(NC2=O)N=CC=C3)C(=O)/C=C/C4=CC=CC=C4F
• Molecular Formula: C21H19FN4O3
• Molecular Weight: 394.4 g/mol

Description

(E)-3-(1-(3-(2-fluorophenyl)acryloyl)piperidin-4-yl)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H19FN4O3 and its molecular weight is 394.406. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds with structures related to the requested chemical have been synthesized and characterized for their potential biological activities. For instance, derivatives of pyrido[1,2-a]pyrimidine-2,4(3H)-diones have been prepared and assessed for their urease inhibition activity, with some showing significant activity which suggests potential applications in addressing conditions related to urease activity, such as certain types of bacterial infections (Rauf et al., 2010). Similarly, derivatives of pyrimidin-2,4-diones have been investigated for their anti-cancer activities against human tumor cell lines, indicating the potential of such compounds in cancer research (Singh & Paul, 2006).

Antagonist and Enzyme Inhibition

Bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, with functional groups similar to the requested compound, have been prepared and tested for their 5-HT2 and alpha 1 receptor antagonist activity, showing potential for the development of new therapeutic agents targeting these receptors (Watanabe et al., 1992).

Anticancer and Antimicrobial Activities

Other related research includes the synthesis and evaluation of chalcone-imide derivatives for their anticancer and antimicrobial activities, suggesting these compounds' utility in developing new anticancer and antimicrobial agents (Kocyigit et al., 2018).

Corrosion Inhibition

Furthermore, piperidine derivatives have been studied for their adsorption and corrosion inhibition properties on the corrosion of iron, highlighting applications in materials science and engineering (Kaya et al., 2016).